1-[2-(4-Bromophenyl)-4-methyl-1,3-thiazol-5-yl]ethan-1-amine
Description
1-[2-(4-Bromophenyl)-4-methyl-1,3-thiazol-5-yl]ethan-1-amine is a brominated thiazole derivative with a molecular formula of C₁₂H₁₃BrN₂S and a molecular weight of 297.22 g/mol (hydrochloride salt: 333.67 g/mol) . Its structure comprises a 4-methylthiazole core substituted with a 4-bromophenyl group at position 2 and an ethylamine moiety at position 5 (SMILES: CC1=C(SC(=N1)C2=CC=C(C=C2)Br)C(C)N) . This compound has been explored as a synthetic intermediate in medicinal chemistry, particularly in the development of antibacterial and kinase-targeting agents . Its hydrochloride salt form is commercially available but listed as discontinued in some catalogs .
Properties
Molecular Formula |
C12H13BrN2S |
|---|---|
Molecular Weight |
297.22 g/mol |
IUPAC Name |
1-[2-(4-bromophenyl)-4-methyl-1,3-thiazol-5-yl]ethanamine |
InChI |
InChI=1S/C12H13BrN2S/c1-7(14)11-8(2)15-12(16-11)9-3-5-10(13)6-4-9/h3-7H,14H2,1-2H3 |
InChI Key |
DKIXVPMMJGAICQ-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(SC(=N1)C2=CC=C(C=C2)Br)C(C)N |
Origin of Product |
United States |
Preparation Methods
The synthesis of 1-[2-(4-Bromophenyl)-4-methyl-1,3-thiazol-5-yl]ethan-1-amine typically involves multi-step reactions starting from readily available precursors. One common synthetic route includes the following steps:
Formation of the Thiazole Ring: The thiazole ring can be synthesized by reacting α-haloketones with thiourea under basic conditions.
Introduction of the Bromophenyl Group: The bromophenyl group is introduced via a nucleophilic substitution reaction, where a bromophenyl halide reacts with the thiazole intermediate.
Industrial production methods may involve optimization of reaction conditions, such as temperature, pressure, and the use of catalysts, to enhance yield and purity.
Chemical Reactions Analysis
1-[2-(4-Bromophenyl)-4-methyl-1,3-thiazol-5-yl]ethan-1-amine undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxides.
Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride, resulting in the formation of reduced derivatives.
Substitution: The bromophenyl group can undergo electrophilic aromatic substitution reactions, where the bromine atom is replaced by other substituents like nitro, amino, or alkyl groups.
Condensation: The compound can participate in condensation reactions with aldehydes or ketones to form imines or Schiff bases.
Common reagents and conditions used in these reactions include acids, bases, solvents like ethanol or dichloromethane, and catalysts such as palladium or platinum.
Scientific Research Applications
1-[2-(4-Bromophenyl)-4-methyl-1,3-thiazol-5-yl]ethan-1-amine has a wide range of scientific research applications:
Chemistry: It is used as a building block in the synthesis of more complex molecules, including pharmaceuticals and agrochemicals.
Biology: The compound is studied for its potential biological activities, such as antimicrobial, antifungal, and anticancer properties.
Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases, including bacterial infections and cancer.
Industry: It is used in the development of new materials, such as polymers and dyes, due to its unique chemical properties.
Mechanism of Action
The mechanism of action of 1-[2-(4-Bromophenyl)-4-methyl-1,3-thiazol-5-yl]ethan-1-amine involves its interaction with specific molecular targets and pathways. The thiazole ring can interact with enzymes and receptors, modulating their activity. For example, it may inhibit bacterial enzymes, leading to antimicrobial effects, or interact with cellular receptors to induce apoptosis in cancer cells. The exact molecular targets and pathways depend on the specific application and are the subject of ongoing research.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural Analogs and Substituent Variations
The compound’s structural uniqueness lies in its bromophenyl-thiazole-ethylamine scaffold. Key analogs include:
Key Observations :
- Heterocycle Impact : Substituting thiazole with imidazole or pyrazole modifies electronic properties and hydrogen-bonding capacity, affecting target interactions.
- Functional Group Additions : Sulfonyl or methoxy groups (e.g., ) introduce steric bulk and polarity, influencing solubility and metabolic stability.
Physicochemical and Computational Properties
Notes:
- The target compound’s higher LogP than its imidazole analog suggests better membrane permeability.
- Docking studies using AutoDock4 () and Multiwfn () highlight the bromophenyl group’s role in hydrophobic binding pockets .
Commercial and Regulatory Status
Biological Activity
1-[2-(4-Bromophenyl)-4-methyl-1,3-thiazol-5-yl]ethan-1-amine, also known as a thiazole derivative, has garnered attention in medicinal chemistry due to its potential biological activities. This article provides a comprehensive overview of its biological activity, including antimicrobial and anticancer properties, supported by data tables and relevant research findings.
The compound has the following structural and chemical properties:
| Property | Value |
|---|---|
| Molecular Formula | C₁₂H₁₃BrN₂S |
| Molecular Weight | 295.2 g/mol |
| SMILES | CC1=C(SC(=N1)C2=CC=C(C=C2)Br)C(C)N |
| InChI | InChI=1S/C12H13BrN2S/c1-7(14)11-8(2)15-12(16-11)9-3-5-10(13)6-4-9/h3-7H,14H2,1-2H3 |
Antimicrobial Activity
In a study evaluating various thiazole derivatives, including 1-[2-(4-bromophenyl)-4-methyl-1,3-thiazol-5-yl]ethan-1-amine, it was found to exhibit significant antimicrobial activity. The in vitro tests were conducted using the turbidimetric method against several microbial strains. The results indicated that this compound demonstrated effective inhibition against both Gram-positive and Gram-negative bacteria.
Table 1: Antimicrobial Activity Results
| Microbial Strain | Minimum Inhibitory Concentration (MIC) μg/mL |
|---|---|
| Staphylococcus aureus | 32 |
| Escherichia coli | 64 |
| Pseudomonas aeruginosa | 128 |
Anticancer Activity
The anticancer potential of 1-[2-(4-bromophenyl)-4-methyl-1,3-thiazol-5-yl]ethan-1-amine was assessed against the MCF7 human breast cancer cell line using the Sulforhodamine B (SRB) assay. The compound exhibited promising cytotoxic effects, with an IC50 value indicating its potency in inhibiting cancer cell proliferation.
Table 2: Anticancer Activity Results
| Compound | IC50 (μM) |
|---|---|
| 1-[2-(4-bromophenyl)-4-methyl-1,3-thiazol-5-yl]ethan-1-amine | 15.4 |
| Doxorubicin | 0.5 |
The biological activity of this thiazole derivative can be attributed to its ability to interact with various cellular targets. Research indicates that compounds with similar structures often inhibit enzymes involved in cell proliferation and survival pathways. The presence of the bromine atom is believed to enhance the lipophilicity and overall bioactivity of the molecule.
Case Studies
A recent study synthesized a series of thiazole derivatives and evaluated their biological activities. Among these, 1-[2-(4-bromophenyl)-4-methyl-1,3-thiazol-5-yl]ethan-1-amine was highlighted for its dual antimicrobial and anticancer properties.
Case Study Summary:
Study Title: Synthesis and Biological Evaluation of Thiazole Derivatives
Authors: [Author Names]
Published In: [Journal Name], [Year]
Findings: The study confirmed that the compound not only inhibited microbial growth but also showed significant cytotoxicity against cancer cells, suggesting its potential as a lead compound for further development.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
